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Compound of Interest

Compound Name: Methyl sinapate

Cat. No.: B126888 Get Quote

An In-depth Technical Guide to Methyl (E)-sinapate

Abstract
Methyl (E)-sinapate, a derivative of sinapic acid, is a naturally occurring phenylpropanoid found

in various plant species, particularly within the Brassicaceae family.[1][2] As a secondary

metabolite, it plays a significant role in plant defense mechanisms, including offering protection

against UV-B radiation.[1][3] This compound has garnered considerable interest from the

scientific community due to its diverse biological activities, which include antioxidant,

antimicrobial, and anti-inflammatory properties.[2][4] Its structural features make it a valuable

molecule for chemical synthesis and a precursor for developing novel compounds for

pharmaceutical and cosmetic applications.[5] This technical guide provides a comprehensive

overview of Methyl (E)-sinapate, covering its chemical properties, synthesis, biological

activities, and its role in cellular signaling pathways, with detailed experimental protocols for

researchers.

Chemical and Physical Properties
Methyl (E)-sinapate, also known as methyl (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-

enoate, is characterized by the following properties.[6][7] The primary CAS number for this

compound is 20733-94-2, with 42041-51-0 also listed as an identifier.[7][8]
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Property Value Source

CAS Number 20733-94-2 [3][5][7][8][9]

Alternate CAS 42041-51-0 [6][7]

Molecular Formula C₁₂H₁₄O₅ [3][6][7]

Molecular Weight 238.24 g/mol [3][7][10]

IUPAC Name

methyl (E)-3-(4-hydroxy-3,5-

dimethoxyphenyl)prop-2-

enoate

[7]

Appearance Powder [10]

Purity ≥98.0% [3][10]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

[9][10]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[3][8]

XLogP3-AA 1.8 [7]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

Count
5 [7]

Rotatable Bond Count 5 [7]

Synthesis and Biosynthesis
Chemical Synthesis
A prevalent method for the chemical synthesis of Methyl (E)-sinapate is the Knoevenagel-

Doebner condensation.[5] This reaction involves the condensation of syringaldehyde (3,5-

dimethoxy-4-hydroxybenzaldehyde) with a methyl malonate derivative.[5] Greener synthetic

approaches have been developed, utilizing catalysts like L-proline in ethanol to reduce the use

of hazardous bases and improve yields.[1]
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Chemical Synthesis Workflow: Knoevenagel-Doebner Condensation

Syringaldehyde
(3,5-dimethoxy-4-hydroxybenzaldehyde)

Knoevenagel-Doebner
Condensation

Methyl Malonate Derivative Base Catalyst
(e.g., Piperidine, L-proline)

Methyl (E)-sinapate
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Plant Biosynthesis of Sinapate Esters (Phenylpropanoid Pathway)

Phenylalanine

4-Coumaroyl-CoA

PAL, C4H, 4CL

Feruloyl-CoA

HCT, COMT

Sinapaldehyde

CCR, F5H, COMT

Sinapic Acid

REF1/CALDH

Sinapoyl-β-glucose

SGT

Sinapoyl Malate

SMT

Sinapine
(Sinapoyl Choline)

SCT
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Signaling in UV-B-Induced Stomatal Closure

UV-B Irradiation

Sinapate Esters
(e.g., Sinapoyl Malate)

induces

Stomatal Closure

promotes

Sinapic Acid

ROS
Accumulation

inhibits

Nitric Oxide (NO)
Accumulation

inhibits

Cytosolic Ca²⁺
Increase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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